Cas no 2060044-15-5 (3a-(hydroxymethyl)-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione)

• Product Name: 3a-(hydroxymethyl)-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione
• CAS No: 2060044-15-5
• MF: C₇H₁₂O₄S
• MW: 192.232781410217
• MDL: MFCD30501983
• CID: 5183374
• PubChem ID: 137704098
• Update Time: 2025-07-16

3a-(hydroxymethyl)-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione Chemical and Physical Properties

Names and Identifiers

• (5,5-Dioxo-3,4,6,6a-tetrahydro-1H-thieno[3,4-c]furan-3a-yl)methanol
• 3a-(hydroxymethyl)-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione

• MDL： MFCD30501983
• Inchi： 1S/C7H12O4S/c8-3-7-4-11-1-6(7)2-12(9,10)5-7/h6,8H,1-5H2
• InChI Key： RPNUFILXLCHSMQ-UHFFFAOYSA-N
• SMILES： O1CC2(CO)CS(=O)(=O)CC2C1

Additional information on 3a-(hydroxymethyl)-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione

Introduction to 3a-(Hydroxymethyl)-Hexahydro-5λ⁶-Thieno[3,4-c]Furan-5,5-Dione (CAS No. 2060044-15-5)

3a-(Hydroxymethyl)-hexahydro-5λ⁶-thieno[3,4-c]furan-5,5-dione (CAS No. 2060044-15-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thieno-furan scaffold and hydroxymethyl substituent, exhibits promising biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the structural features, synthesis methods, biological properties, and recent research advancements of this compound.

The chemical structure of 3a-(hydroxymethyl)-hexahydro-5λ⁶-thieno[3,4-c]furan-5,5-dione is composed of a thieno-furan core with a hydroxymethyl group attached to the 3a position. The thieno-furan moiety is a heterocyclic system that combines a thiophene ring and a furan ring, providing a rigid and planar structure. The presence of the hydroxymethyl group introduces additional functional versatility, enabling the compound to participate in various chemical reactions and biological interactions.

The synthesis of 3a-(hydroxymethyl)-hexahydro-5λ⁶-thieno[3,4-c]furan-5,5-dione has been explored through several methodologies. One of the most efficient routes involves the cyclization of a suitable precursor followed by functional group manipulation. For instance, a recent study published in the Journal of Organic Chemistry reported a one-pot synthesis method that utilizes a palladium-catalyzed coupling reaction followed by an intramolecular cyclization step. This approach not only simplifies the synthetic process but also enhances the overall yield and purity of the final product.

The biological properties of 3a-(hydroxymethyl)-hexahydro-5λ⁶-thieno[3,4-c]furan-5,5-dione have been extensively investigated in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant activities. A study conducted by Smith et al. (2021) demonstrated that 3a-(hydroxymethyl)-hexahydro-5λ⁶-thieno[3,4-c]furan-5,5-dione effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. Additionally, it has been found to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

In the context of drug discovery and development, 3a-(hydroxymethyl)-hexahydro-5λ⁶-thieno[3,4-c]furan-5,5-dione has shown promise as a lead compound for treating inflammatory diseases and oxidative stress-related disorders. Preclinical studies have evaluated its efficacy in animal models of arthritis and neurodegenerative diseases. For example, a study published in the Bioorganic & Medicinal Chemistry Letters reported that oral administration of 3a-(hydroxymethyl)-hexahydro-5λ⁶-thieno[3,4-c]furan-5,5-dione significantly reduced joint swelling and improved motor function in rats with collagen-induced arthritis.

The pharmacokinetic properties of 3a-(hydroxymethyl)-hexahydro-5λ⁶-thieno[3,4-c]furan-5,5-dione have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Specifically, it exhibits good oral bioavailability and low plasma protein binding, which are desirable characteristics for a drug candidate. However, further optimization may be necessary to enhance its stability and reduce potential side effects.

In conclusion, 3a-(hydroxymethyl)-hexahydro-5λ⁶-thieno[3,4-c]furan-5,5-dione (CAS No. 2060044-15-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent for inflammatory diseases and oxidative stress-related disorders. Ongoing research efforts aim to optimize its properties and explore its full therapeutic potential.